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Compound of Interest

Compound Name: 8-Methylnon-4-yne

Cat. No.: B15441575

For Researchers, Scientists, and Drug Development Professionals

Introduction

Understanding the fragmentation patterns of molecules in mass spectrometry is crucial for
structural elucidation and identification. This document provides a detailed analysis of the
expected electron ionization (El) mass spectrometry fragmentation pattern of 8-Methylnon-4-
yne. Alkynes, characterized by a carbon-carbon triple bond, exhibit distinct fragmentation
behaviors, primarily driven by the formation of stable propargyl cations. These notes will detalil
the theoretical fragmentation pathways, present the expected quantitative data in a clear
format, and provide a comprehensive experimental protocol for acquiring the mass spectrum of
this compound.

Predicted Mass Spectrum Data

The mass spectrum of 8-Methylnon-4-yne is predicted to be characterized by a discernible
molecular ion peak and a series of fragment ions resulting from cleavage at bonds alpha to the
carbon-carbon triple bond. The molecular formula for 8-Methylnon-4-yne is CioH1s, with a
molecular weight of approximately 138.25 g/mol .[1][2]

Table 1: Predicted Major Fragment lons of 8-Methylnon-4-yne
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Fragmentation Pathway

The primary fragmentation mechanism for internal alkynes under electron ionization is the
cleavage of the C-C bond alpha to the triple bond (a-cleavage). This cleavage results in the
formation of a resonance-stabilized propargyl cation. For 8-Methylnon-4-yne, there are two
such a-bonds that can undergo cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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